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The solubility of erythromycin thiocyanate dihydrate is significantly influenced by solvent type and

temperature. The table below summarizes its molar solubility in various pure solvents at 298.15 K (25°C),

based on recent experimental data [1] [2].

Solvent Molar Solubility (x 102)
Methanol 14.33
n-Propanol 4.843
Propyl Acetate 0.237
Ethyl Acetate 0.187
Methyl Acetate 0.149

Water

Lowest (exact value not fully specified in excerpts)

¢ Solubility Trends: Solubility increases with temperature in all tested solvents, indicating an
endothermic dissolution process [1] [2]. In alcohol solvents, solubility increases with solvent

polarity (Methanol > n-Propanol). In ester solvents, the trend is reversed, with solubility decreasing as
polarity increases (Propyl Acetate > Ethyl Acetate > Methyl Acetate) [2].
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e Mixed Solvent Systems: In water-methanol and water-n-propanol mixtures, the solubility of
erythromycin thiocyanate dihydrate decreases as the water content increases. \Water acts as an
"anti-solvent” in these systems, which can be leveraged for crystallization process design [1] [2].

Experimental Characterization Methodologies

The following workflow outlines the standard process for determining solubility and characterizing crystal

forms:

Conditions: 0.1 MPa, 278.15-318.15 K

.

Confirm crystal structure stability Solubility Measurement

/ Method

Solid-State Characterization

Dehydration: 332-395 K
Decomposition: 439 K

Technique
Thermal Analysis

Technique

Data Modeling

Mode
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Key Experimental Details

Solubility Measurement: The gravimetric method involves preparing saturated solutions at
constant temperatures, sampling the supernatant, and evaporating the solvent to determine the mass
of dissolved solute [1] [2].

Solid-State Characterization: Powder X-ray Diffraction (PXRD) is used to confirm that the solid
phase does not undergo a change during solubility measurements [1] [2].

Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) identify thermal events. For erythromycin thiocyanate dihydrate, a weight loss of ~4.57%
occurs between 332-395 K, correlating with the loss of water molecules [1] [2].

Data Modeling: The Apelblat model provided the best correlation for solubility data in pure solvents

[1] [2].

Structural Characterization and Solvate Diversity

Erythromycin A can form multiple distinct solvated structures, and single-crystal X-ray diffraction is the

primary technique for determining the precise arrangement of solvent molecules within the crystal lattice [3].

e Erythromycin Thiocyanate Dihydrate: This is a specific, stable crystalline form where water
molecules are integral parts of the crystal structure [1] [2].

Other Erythromycin Solvates: Crystallographic studies have characterized several other solvates,
including THF, dioxane, isopropanol, and methanol solvates. The hydrogen bonding of the
isopropanol solvate is particularly notable [3]. A 1958 patent also describes processes for creating
crystalline erythromycin base solvates using solvents like acetone, chloroform, and dichloroethane

[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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